Cas no 1353987-73-1 (tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate)

Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate is a versatile Boc-protected piperidine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. The compound features both a reactive primary amine and a Boc-protected tertiary amine, enabling selective functionalization for the construction of complex molecules. Its stable tert-butyloxycarbonyl (Boc) group facilitates deprotection under mild acidic conditions, while the ethyleneoxy linker enhances solubility and flexibility in molecular design. This intermediate is particularly valuable in medicinal chemistry for the development of bioactive compounds, including kinase inhibitors and GPCR-targeting ligands. Its well-defined reactivity profile and compatibility with standard coupling methodologies make it a practical choice for scaffold diversification.
tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate structure
1353987-73-1 structure
Product Name:tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate
CAS No:1353987-73-1
MF:C12H24N2O3
MW:244.330563545227
CID:2156695
PubChem ID:66563853
Update Time:2025-05-23

tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Amino-ethoxy)-piperidine-1-carboxylic acid tert-butyl ester
    • tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate
    • AM94930
    • 3-(2-Aminoethoxy)piperidine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-4-5-10(9-14)16-8-6-13/h10H,4-9,13H2,1-3H3
    • InChI Key: VNDOMACRDRQKQF-UHFFFAOYSA-N
    • SMILES: O(CCN)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Topological Polar Surface Area: 64.8

tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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